N-Hydroxy-1-(2-methoxyethyl)-4-[4-[4-(trifluoromethoxy)phenoxy]phenyl]sulfonylpiperidine-4-carboxamide

• CAS No.: 226396-25-4
• Product Name: N-Hydroxy-1-(2-methoxyethyl)-4-[4-[4-(trifluoromethoxy)phenoxy]phenyl]sulfonylpiperidine-4-carboxamide
• Molecular Formula: C22H25F3N2O7S
• Molecular Weight: 518.5 g/mol
• IUPAC Name: N-hydroxy-1-(2-methoxyethyl)-4-[4-[4-(trifluoromethoxy)phenoxy]phenyl]sulfonylpiperidine-4-carboxamide
• Standard InChI: InChI=1S/C22H25F3N2O7S/c1-32-15-14-27-12-10-21(11-13-27,20(28)26-29)35(30,31)19-8-6-17(7-9-19)33-16-2-4-18(5-3-16)34-22(23,24)25/h2-9,29H,10-15H2,1H3,(H,26,28)
• Standard InChIKey: NXUHVWMBPOFLMA-UHFFFAOYSA-N
• SMILES: COCCN1CCC(CC1)(C(=O)NO)S(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)OC(F)(F)F
• Canonical SMILES: COCCN1CCC(CC1)(C(=O)NO)S(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)OC(F)(F)F
• Appearance: White solid
• Description: SC-78080(cas 226396-25-4) is a matrix metalloproteinase (MMP) inhibitors.
• Synonyms: N-hydroxy-1-(2-methoxyethyl)-4-((4-(4-(trifluoromethoxy)phenoxy)phenyl)sulfonyl)piperidine-4-carboxamide; SC 78080; SC-78080; SC78080; SD 2590; SD-2590; SD2590
• Reference: 1. J Med Chem. 2010 Sep 23;53(18):6653-80. doi: 10.1021/jm100669j. ; Orally active MMP-1 sparing α-tetrahydropyranyl and α-piperidinyl sulfone matrix ; metalloproteinase (MMP) inhibitors with efficacy in cancer, arthritis, and; cardiovascular disease. ; Becker DP(1), Barta TE, Bedell LJ, Boehm TL, Bond BR, Carroll J, Carron CP,; Decrescenzo GA, Easton AM, Freskos JN, Funckes-Shippy CL, Heron M, Hockerman S,; Howard CP, Kiefer JR, Li MH, Mathis KJ, McDonald JJ, Mehta PP, Munie GE, Sunyer; T, Swearingen CA, Villamil CI, Welsch D, Williams JM, Yu Y, Yao J. ; Author information: ; (1)Pfizer Research, 700 Chesterfield Village Parkway, St. Louis, Missouri 63198, ; USA. dbecke3@luc.edu ; α-Sulfone-α-piperidine and α-tetrahydropyranyl hydroxamates were explored that; are potent inhibitors of MMP/'s-2, -9, and -13 that spare MMP-1, with oral; efficacy in inhibiting tumor growth in mice and left-ventricular hypertrophy in; rats and in the bovine cartilage degradation ex vivo explant system. α-Piperidine; 19v (SC-78080/SD-2590) was selected for development toward the initial indication; of cancer, while α-piperidine and α-tetrahydropyranyl hydroxamates 19w (SC-77964); and 9i (SC-77774), respectively, were identified as backup compounds.
• PubChem Compound: 9892815
• Last Modified: Nov 11 2021